Cas no 5413-88-7 (1-Methyl-4-nitro-1H-imidazole-5-carboxamide)

1-Methyl-4-nitro-1H-imidazole-5-carboxamide is a nitroimidazole derivative with significant utility in pharmaceutical and chemical research. Its structure features a nitro group at the 4-position and a carboxamide moiety at the 5-position of the imidazole ring, enhancing its reactivity and potential as an intermediate in drug synthesis. This compound is particularly valued for its role in the development of antimicrobial and antiprotozoal agents, owing to the bioactivity conferred by the nitroimidazole scaffold. Its stability and well-defined chemical properties make it a reliable building block for medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactive functional groups.
1-Methyl-4-nitro-1H-imidazole-5-carboxamide structure
5413-88-7 structure
Product Name:1-Methyl-4-nitro-1H-imidazole-5-carboxamide
CAS No:5413-88-7
MF:C5H6N4O3
MW:170.126140117645
CID:939833
PubChem ID:222241
Update Time:2025-05-28

1-Methyl-4-nitro-1H-imidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-nitro-1H-imidazole-5-carboxamide
    • 1-Methyl-4-nitro-1H-
    • 3-methyl-5-nitro-imidazole-4-carboxamide
    • 3-methyl-5-nitroimidazole-4-carboxamide
    • AKOS006241436
    • 5413-88-7
    • NSC7856
    • SCHEMBL11760109
    • CS-0144983
    • EN300-134168
    • DTXSID30278513
    • NSC-7856
    • Oprea1_393460
    • DB-301506
    • Oprea1_295227
    • Inchi： 1S/C5H6N4O3/c1-8-2-7-5(9(11)12)3(8)4(6)10/h2H,1H3,(H2,6,10)
    • InChI Key： QUARTNVPDGQVMK-UHFFFAOYSA-N
    • SMILES： O=C(C1=C([N+](=O)[O-])N=CN1C)N

Computed Properties

  • Exact Mass: 170.04400
  • Monoisotopic Mass: 170.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.72
  • Melting Point: >2100C (dec)
  • Boiling Point: 450.3°C at 760 mmHg
  • Flash Point: 226.1°C
  • Refractive Index: 1.704
  • PSA: 106.73000
  • LogP: 0.65070
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Methyl-4-nitro-1H-imidazole-5-carboxamide Security Information

1-Methyl-4-nitro-1H-imidazole-5-carboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-4-nitro-1H-imidazole-5-carboxamide Pricemore >>

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